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Compound of Interest

Compound Name: Boc-Propargylamine

Cat. No.: B032232

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Boc-Propargylamine (tert-butyl prop-2-yn-1-ylcarbamate). Adherence to these procedures is
essential to ensure personal safety and minimize environmental impact.

Personal Protective Equipment (PPE)

When handling Boc-Propargylamine, a comprehensive PPE strategy is mandatory to prevent
exposure.[1][2] The following equipment should be worn at all times:

o Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 1989 standard
are required.[3] A face shield should be worn over safety glasses if there is a risk of
splashing or a highly exothermic reaction.[1][3]

e Skin Protection:

o Gloves: Chemical-resistant gloves are essential.[4] Disposable nitrile gloves offer broad
short-term protection, but it is crucial to consult the glove manufacturer's compatibility
chart for specific breakthrough times.[3] Always inspect gloves for any signs of
degradation before use and replace them immediately if contact with the chemical occurs.

[3]
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o Lab Coat/Clothing: A flame-resistant lab coat, such as Nomex®, should be worn over
cotton clothing.[3] The lab coat must be fully buttoned to cover as much skin as possible.
[1][3] Do not wear clothing made of polyester or acrylic fabrics.[3]

e Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of dust or vapors.[5][6] If engineering controls are
insufficient to maintain exposure below permissible limits, a NIOSH/MSHA or European
Standard EN 149 approved respirator is required.[7]

» Footwear: Closed-toe, closed-heel shoes that cover the entire foot are mandatory.[3][4]

Hazard Identification and Physical Properties

Boc-Propargylamine is a combustible solid that is harmful if swallowed, in contact with skin, or
inhaled.[5][8] It causes skin and serious eye irritation and may cause respiratory irritation.[5][8]
[9] It is also harmful to aquatic life with long-lasting effects.[5][10]

Property Value

CAS Number 92136-39-5[11]

Molecular Formula C8H13NO2[11]

Molecular Weight 155.19 g/mol [11]

Appearance Pale yellow to white solid[6][12]
Melting Point 40-44 °C[11]

Boiling Point 170°C/14mmHg (lit.)[12][13]
Storage Temperature 2-8°C[8][11]

Operational Plan: Step-by-Step Handling Procedures

e Upon receipt, visually inspect the container for any damage or leaks.

o Store the container in a cool, dry, well-ventilated area away from incompatible materials and
sources of ignition.[5][7] The recommended storage temperature is 2-8°C.[8][11]
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o Keep the container tightly sealed when not in use.[5]

« All handling of Boc-Propargylamine should be performed in a certified chemical fume hood.

[6]
e Ensure all necessary PPE is correctly worn before handling the chemical.
e Use dedicated, clean spatulas and weighing boats.
e Avoid creating dust during handling.[5]
o Close the container tightly immediately after use.

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5]

Emergency Procedures

e Minor Spills:

o Evacuate the immediate area.

o Remove all ignition sources.[5]

o Wearing appropriate PPE, use dry cleanup procedures to avoid generating dust.[5]

o Collect the spilled material into a suitable, labeled container for waste disposal.[5]
e Major Spills:

o Evacuate the laboratory and alert personnel in the vicinity.

o Contact your institution's emergency services immediately.

o Prevent the spill from entering drains or waterways.[5]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial
respiration. Seek immediate medical attention.[7][9]
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o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical attention.

[71°]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[7][9]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[7][9]

Disposal Plan

All waste containing Boc-Propargylamine must be treated as hazardous waste.

o Collect all chemical waste, including contaminated consumables (e.g., gloves, weighing
boats), in a clearly labeled, sealed, and compatible waste container.

» Dispose of the waste through an approved hazardous waste disposal facility.[7]

o Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[7]

o Decontaminate empty containers before disposal.[5]

Visual Workflows
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Safe Handling Workflow for Boc-Propargylamine
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Caption: Workflow for the safe handling of Boc-Propargylamine.
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Emergency Response for Spills and Exposures
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Caption: Emergency response procedures for spills and exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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